Cas no 1995398-82-7 (2-Fluoro-6-(4-fluoro-2-methylphenyl)benzaldehyde)

• Product Name: 2-Fluoro-6-(4-fluoro-2-methylphenyl)benzaldehyde
• CAS No: 1995398-82-7
• MF: C₁₄H₁₀F₂O
• MW: 232.225410938263
• CID: 6526074
• PubChem ID: 165453958
• Update Time: 2025-05-19

2-Fluoro-6-(4-fluoro-2-methylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-714322
• 1995398-82-7
• 2-fluoro-6-(4-fluoro-2-methylphenyl)benzaldehyde
• 2-Fluoro-6-(4-fluoro-2-methylphenyl)benzaldehyde

• Inchi： 1S/C14H10F2O/c1-9-7-10(15)5-6-11(9)12-3-2-4-14(16)13(12)8-17/h2-8H,1H3
• InChI Key： NWVKGSKNJXACQD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C=O)C1C=CC(=CC=1C)F

Computed Properties

• Exact Mass: 232.06997126g/mol
• Monoisotopic Mass: 232.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Fluoro-6-(4-fluoro-2-methylphenyl)benzaldehyde

Professional Introduction to 2-Fluoro-6-(4-fluoro-2-methylphenyl)benzaldehyde (CAS No. 1995398-82-7)

2-Fluoro-6-(4-fluoro-2-methylphenyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1995398-82-7, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, serves as a valuable intermediate in the synthesis of various pharmacologically active molecules. Its molecular structure incorporates both fluoro substituents and a methyl group, which contribute to its distinct reactivity and potential applications in drug development.

The significance of 2-Fluoro-6-(4-fluoro-2-methylphenyl)benzaldehyde lies in its utility as a building block for more complex organic molecules. The presence of aldehyde functionality makes it a versatile precursor for condensation reactions, such as Schiff base formation, which is widely employed in medicinal chemistry. Additionally, the fluorine atoms introduce electron-withdrawing effects, influencing the electronic properties of the aromatic ring and enhancing its interaction with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into drug molecules has been shown to modulate their biological activity, making them more effective in therapeutic applications. For instance, fluorinated aldehydes have been explored as intermediates in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

Recent studies have highlighted the potential of 2-Fluoro-6-(4-fluoro-2-methylphenyl)benzaldehyde in developing novel therapeutic agents. A notable research direction involves its use in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play a pivotal role in numerous cellular processes, and their dysregulation is associated with several diseases. By leveraging the structural features of this compound, researchers have designed molecules that can selectively disrupt PPIs, offering new avenues for drug discovery.

The role of fluorine in modulating drug-receptor interactions has also been extensively studied. Fluorinated aromatic aldehydes are known to exhibit improved lipophilicity and binding affinity, which are critical factors for drug efficacy. For example, derivatives of 2-Fluoro-6-(4-fluoro-2-methylphenyl)benzaldehyde have been investigated as potential antiviral agents. The fluoro substituents enhance the compound's ability to penetrate biological membranes and interact with viral enzymes, thereby inhibiting viral replication.

The synthesis of 2-Fluoro-6-(4-fluoro-2-methylphenyl)benzaldehyde involves multi-step organic transformations that highlight its synthetic versatility. One common synthetic route includes the Friedel-Crafts acylation of a fluorobenzene derivative followed by selective functional group modifications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents with high precision. These synthetic methodologies underscore the compound's importance as a synthetic intermediate in industrial-scale pharmaceutical production.

The pharmacological profile of compounds derived from 2-Fluoro-6-(4-fluoro-2-methylphenyl)benzaldehyde continues to be an area of active investigation. Researchers are exploring its potential as a scaffold for developing drugs with improved pharmacokinetic properties. For instance, modifications at the fluoro and methyl positions have been shown to influence solubility, bioavailability, and metabolic stability. Such optimization efforts are essential for translating promising laboratory findings into effective clinical therapies.

The impact of fluorine substitution on the electronic and steric properties of aromatic systems has also been well-documented. In the context of 2-Fluoro-6-(4-fluoro-2-methylphenyl)benzaldehyde, these effects contribute to its unique reactivity and make it a valuable tool for medicinal chemists. By carefully tuning the substitution pattern on the aromatic ring, researchers can fine-tune the biological activity of derived compounds. This level of structural control is critical for developing drugs that target specific disease mechanisms with high selectivity.

In conclusion, 2-Fluoro-6-(4-fluoro-2-methylphenyl)benzaldehyde (CAS No. 1995398-82-7) represents a significant advancement in pharmaceutical chemistry due to its versatile reactivity and potential therapeutic applications. Its incorporation into drug development pipelines has opened new possibilities for treating various diseases by leveraging fluorine's unique properties. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.